Thiamine HCl (Vitamin B1)

• CAS No.: 67-03-8
• Product Name: Thiamine HCl (Vitamin B1)
• Molecular Formula: HC12H17ON4SCl2; C12H18Cl2N4OS
• Molecular Weight: 337.3 g/mol
• IUPAC Name: 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;chloride;hydrochloride
• Standard InChI: InChI=1S/C12H17N4OS.2ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);2*1H/q+1;;/p-1
• Standard InChIKey: DPJRMOMPQZCRJU-UHFFFAOYSA-M
• Impurities: Heavy metals: not more than 10 mg/kg; water: not more than 5%.
• Canonical SMILES: CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.Cl.[Cl-]
• Colorform: Crystals from wate
• Melting Point: Mp 248 ° dec.; 164 °C
• Physical Description: Small white to yellowish crystals or crystalline powder; slight characteristic odour reminescent of thiazole
• Description: Thiamine Hydrochloride is the hydrochloride salt form of thiamine, a vitamin essential for aerobic metabolism, cell growth, transmission of nerve impulses and acetylcholine synthesis. Upon hydrolysis, thiamine hydrochloride is phosphorylated by thiamine diphosphokinase to form active thiamine pyrophosphate (TPP), also known as cocarboxylase. TPP is a coenzyme for many enzymatic activities involving fatty acid, amino acid and carbohydrate metabolism.; Thiamine hydrochloride is a hydrochloride obtained by combining thiamine chloride with one molar equivalent of hydrochloric acid. It is a thiamine and a hydrochloride. It contains a thiamine(2+).; Vitamin B refers to several water soluble vitamins often found together in foods, all of which are necessary for normal growth and metabolism, but none of which are synthesized in adequate amounts by humans. The common forms of vitamin B include vitamin B1 (thiamine), B2 (riboflavin), B3 (niacin), B6 (pyridoxine) and B12 (cyanocobalamin). Except for niacin (when given in high doses), there is no evidence that the other B vitamins, in physiologic or even super-physiologic, high doses, cause liver injury or jaundice. The major forms of vitamin B and selected other water soluble vitamins (biotin, pantothenic acid, choline) are discussed briefly in this record.
• Shelf Life: Stable under normal storage conditions; it is degraded in neutral and alkaline solutions (even at room temp); Mononitrate is less hygroscopic and hence is more stable than the hydrochloride /Mononitrate and hydrochloride salts/; Stability is excellent in low pH fruit drinks, eg, losses in drinks are 6% after 12 mo at room temp; Stability in frozen drink concentrate is excellent; Light has no effect on thiamine stability during bread storage regardless of type of wrapper; Canned vegetables and fruits stored for 1 yr at 65 °F show low losses of thiamine; at 80 °F losses are 15-25%; Strongly acid solution which is fairly stable to oxidation and heat and pH > 5 /Hydrochloride/; Stability of vitamin B1 in dry products is generally excellent; Degradation during operations requiring heat depends on pH, oxygen content, and other factors
• Solubility: In water, approximately 5.0X10+5 mg/L, temp not specified; Soluble in water, propylene glycol; Insoluble in ether, benzene, hexane, chloroform; Slightly soluble (in ethanol)
• Synonyms: Aneurin; Mononitrate, Thiamine; Thiamin; Thiamine; Thiamine Mononitrate; Vitamin B 1; Vitamin B1
• Vapor Pressure: 1.8X10-10 mm Hg at 25 °C (est)
• PubChem Compound: 6202
• Last Modified: Nov 11 2021